11-Bromoundecane-1-sulfonicacid
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Overview
Description
11-Bromoundecane-1-sulfonicacid is an organic compound with the molecular formula C11H23BrO3S It is a sulfonic acid derivative that contains a bromine atom attached to an undecane chain
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 11-Bromoundecane-1-sulfonicacid typically involves the bromination of undecane derivatives. One common method is the reaction of undecenoic acid with hydrobromic acid in the presence of a peroxide, which facilitates the addition of the bromine atom to the undecane chain . The reaction is carried out in the absence of free oxygen to prevent unwanted side reactions.
Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of hydrobromic acid and a suitable solvent, such as toluene, to achieve high yields and purity of the final product . The reaction conditions are optimized to ensure the efficient bromination of the undecane chain.
Chemical Reactions Analysis
Types of Reactions: 11-Bromoundecane-1-sulfonicacid undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups, such as hydroxyl or amino groups, through nucleophilic substitution reactions.
Oxidation Reactions: The sulfonic acid group can undergo oxidation to form sulfonate esters or other oxidized derivatives.
Reduction Reactions: The compound can be reduced to form corresponding alcohols or alkanes.
Common Reagents and Conditions:
Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium hydroxide, typically under reflux conditions.
Oxidation: Reagents such as potassium permanganate or hydrogen peroxide are used under acidic or basic conditions.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed under anhydrous conditions.
Major Products Formed:
Substitution: Formation of hydroxyl or amino derivatives.
Oxidation: Formation of sulfonate esters.
Reduction: Formation of alcohols or alkanes.
Scientific Research Applications
11-Bromoundecane-1-sulfonicacid has several applications in scientific research:
Biology: Employed in the study of biological membranes and as a surfactant in biochemical assays.
Medicine: Investigated for its potential use in drug delivery systems and as a precursor for the synthesis of pharmaceutical compounds.
Mechanism of Action
The mechanism of action of 11-Bromoundecane-1-sulfonicacid involves its interaction with various molecular targets and pathways:
Comparison with Similar Compounds
11-Bromoundecanoic Acid: Similar structure but lacks the sulfonic acid group.
11-Bromo-1-undecanethiol: Contains a thiol group instead of a sulfonic acid group.
11-Bromoundecane: Lacks both the sulfonic acid and carboxylic acid groups.
Uniqueness: The combination of these functional groups allows for versatile chemical modifications and interactions, making it valuable in various research and industrial contexts .
Properties
CAS No. |
147722-19-8 |
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Molecular Formula |
C11H23BrO3S |
Molecular Weight |
315.27 g/mol |
IUPAC Name |
11-bromoundecane-1-sulfonic acid |
InChI |
InChI=1S/C11H23BrO3S/c12-10-8-6-4-2-1-3-5-7-9-11-16(13,14)15/h1-11H2,(H,13,14,15) |
InChI Key |
OUNZUTGCOUUSSS-UHFFFAOYSA-N |
Canonical SMILES |
C(CCCCCS(=O)(=O)O)CCCCCBr |
Origin of Product |
United States |
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